(E)-N-(2-chloro-4-nitrophenyl)-2-cyano-3-(3,5-dibromo-2-ethoxyphenyl)prop-2-enamide

• IUPAC Name: (E)-N-(2-chloro-4-nitrophenyl)-2-cyano-3-(3,5-dibromo-2-ethoxyphenyl)prop-2-enamide
• InChI: InChI=1S/C18H12Br2ClN3O4/c1-2-28-17-10(6-12(19)7-14(17)20)5-11(9-22)18(25)23-16-4-3-13(24(26)27)8-15(16)21/h3-8H,2H2,1H3,(H,23,25)/b11-5+
• InChI Key: RNUXLCQYLUPLKA-VZUCSPMQSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1Br)Br)C=C(C#N)C(=O)NC2=C(C=C(C=C2)[N+](=O)[O-])Cl
• Isomeric SMILES: CCOC1=C(C=C(C=C1Br)Br)/C=C(\C#N)/C(=O)NC2=C(C=C(C=C2)[N+](=O)[O-])Cl
• Molecular Formula: C18H12Br2ClN3O4
• Molecular Weight: 529.6 g/mol

Description

(E)-N-(2-chloro-4-nitrophenyl)-2-cyano-3-(3,5-dibromo-2-ethoxyphenyl)prop-2-enamide is a useful research compound. Its molecular formula is C18H12Br2ClN3O4 and its molecular weight is 529.57. The purity is usually 95%.
BenchChem offers high-quality (E)-N-(2-chloro-4-nitrophenyl)-2-cyano-3-(3,5-dibromo-2-ethoxyphenyl)prop-2-enamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-N-(2-chloro-4-nitrophenyl)-2-cyano-3-(3,5-dibromo-2-ethoxyphenyl)prop-2-enamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• New Synthesis of Entacapone : A new synthesis method for the COMT inhibitor entacapone, an isomer of (E)-N-(2-chloro-4-nitrophenyl)-2-cyano-3-(3,5-dibromo-2-ethoxyphenyl)prop-2-enamide, was achieved under mild conditions. This involved amine-mediated demethylation of precursor compounds, leading to Entacapone and salts with organic bases. Crystal structure and NMR methods for determining E and Z geometry were established, with preliminary in vitro activity against tuberculosis and dengue observed in some compounds (Harisha et al., 2015).

• Nitrile and Non-nitrile Pyridine Products : The reaction of 2-cyano-3-(x-nitrophenyl)prop-2-enamides, related to the compound , with methyl 3-oxobutanoate was studied. This produced various methylated compounds, with the molecular structure of one confirmed by X-ray diffraction (O'callaghan et al., 1999).

Chemical Properties and Interactions

• Corrosion Inhibition Studies : Acrylamide derivatives, similar in structure to the compound , were studied for their corrosion inhibition properties on copper in nitric acid solutions. The study employed chemical and electrochemical methods, including Fourier-transform infrared spectroscopy, proton nuclear magnetic resonance, and mass spectroscopy. Results indicated these compounds as effective corrosion inhibitors (Abu-Rayyan et al., 2022).

• Crystal Packing Analysis : A study of ethyl (2Z)-2-cyano-3-[(4-alkoxyphenyl)amino]prop-2-enoates, closely related to the compound , revealed insights into their crystal packing. It was found that nonhydrogen bonding interactions like N⋯π and O⋯π were significant, forming specific structural motifs (Zhang et al., 2011).